Cas no 2227981-53-3 ((1RS,3RS)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2,2-dimethylcyclopropylmethanamine)

• Product Name: (1RS,3RS)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227981-53-3
• MF: C₁₅H₂₇N
• MW: 221.381584405899
• CID: 5945991
• PubChem ID: 165713763
• Update Time: 2025-05-19

(1RS,3RS)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1RS,3RS)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2,2-dimethylcyclopropylmethanamine
• [(1RS,3RS)-3-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]-2,2-dimethylcyclopropyl]methanamine
• EN300-1809012
• 2227981-53-3

• Inchi： 1S/C15H27N/c1-14(2)9-5-6-10(11(14)7-9)13-12(8-16)15(13,3)4/h9-13H,5-8,16H2,1-4H3/t9-,10?,11-,12-,13-/m0/s1
• InChI Key： ALUUXPBTQCRXFC-GVPCSFRDSA-N
• SMILES： NC[C@@H]1C(C)(C)[C@H]1C1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 221.214349865g/mol
• Monoisotopic Mass: 221.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on (1RS,3RS)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2,2-dimethylcyclopropylmethanamine

Recent Advances in the Study of (1RS,3RS)-3-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]-2,2-dimethylcyclopropylmethanamine (CAS: 2227981-53-3)

The compound (1RS,3RS)-3-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]-2,2-dimethylcyclopropylmethanamine, with the CAS number 2227981-53-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic and cyclopropyl-containing amine derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, shedding light on its utility in drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research suggests that it may interact with specific receptors in the central nervous system, offering possibilities for the treatment of neurological disorders such as depression, anxiety, and chronic pain. The stereochemistry of the compound, particularly the (1RS,3RS) and (1S,5S) configurations, appears to play a critical role in its biological activity, influencing its binding affinity and selectivity.

Recent synthetic methodologies have improved the efficiency and yield of producing this compound, enabling more extensive pharmacological evaluations. Advanced techniques such as asymmetric synthesis and catalytic cyclopropanation have been employed to achieve high enantiomeric purity, which is essential for understanding its structure-activity relationships. These advancements have facilitated the production of derivatives for further biological testing.

In vitro and in vivo studies have demonstrated the compound's promising pharmacokinetic profile, including good bioavailability and metabolic stability. Researchers have also explored its potential as a lead compound for the development of novel therapeutics targeting GPCRs (G-protein-coupled receptors) and ion channels. The compound's ability to cross the blood-brain barrier further enhances its applicability in CNS-related conditions.

Despite these encouraging findings, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Ongoing research aims to elucidate its precise molecular targets and mechanisms of action, as well as to explore its therapeutic potential in combination with other drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (1RS,3RS)-3-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]-2,2-dimethylcyclopropylmethanamine (CAS: 2227981-53-3) represents a promising avenue for drug discovery, with its unique structural and pharmacological properties offering opportunities for innovation in the treatment of neurological and other disorders. Continued research and development will be crucial in unlocking its full therapeutic potential.